Cas no 1132681-38-9 (Rivaroxaban-d4)

Rivaroxaban-d4 is a deuterated compound of rivaroxaban Rivaroxaban is a highly potent and selective factor Xa (FXa) inhibitor with IC50 of 0.7 nm and Ki of 0.4 nm
Rivaroxaban-d4 structure
Rivaroxaban-d4 structure
Product Name:Rivaroxaban-d4
CAS No:1132681-38-9
Molecular Formula:C19H18ClN3O5S
Molecular Weight:439.905969142914
CID:1060877
PubChem ID:25255944

Rivaroxaban-d4 Properties

Names and Identifiers

    • Rivaroxaban-d4
    • 5-chloro-N-[[(5S)-2-oxo-3-[2,3,5,6-tetradeuterio-4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]thiophene-2-carboxamide
    • Rivaroxaban D4
    • HY-50903S
    • MS-27906
    • 1ST158364D4
    • 5-Chloro-N-({(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)(~2~H_4_)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene-2-carboxamide
    • BAY 59-7939-d4
    • AKOS040736674
    • 5-Chloro-N-[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl-d4]-5-oxazolidinyl]methyl]-2-thiophenecarboxamide
    • CS-0019864
    • DTXSID60649494
    • DA-57460
    • G14135
    • 1132681-38-9
    • InChIKey: KGFYHTZWPPHNLQ-UJCPGTITSA-N
    • Inchi: 1S/C19H18ClN3O5S/c20-16-6-5-15(29-16)18(25)21-9-14-10-23(19(26)28-14)13-3-1-12(2-4-13)22-7-8-27-11-17(22)24/h1-6,14H,7-11H2,(H,21,25)/t14-/m0/s1/i1D,2D,3D,4D
    • SMILES: ClC1=CC=C(C(NC[C@H]2CN(C(=O)O2)C2C([2H])=C([2H])C(=C([2H])C=2[2H])N2C(COCC2)=O)=O)S1

Computed Properties

  • Exact Mass: 439.090676g/mol
  • Surface Charge: 0
  • XLogP3: 2.5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 439.090676g/mol
  • Monoisotopic Mass: 439.090676g/mol
  • Topological Polar Surface Area: 116Ų
  • Heavy Atom Count: 29
  • Complexity: 645
  • Isotope Atom Count: 4
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Melting Point: 224-225°C

Rivaroxaban-d4 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008XKU-1mg
Rivaroxaban-d4
1132681-38-9 98%
1mg
$369.00 2025-02-24
A2B Chem LLC
AE15966-1mg
Rivaroxaban-d4
1132681-38-9 ≥99% deuterated forms (d1-d4)
1mg
$275.00 2024-04-20
ChemScence
CS-0019864-10mg
Rivaroxaban-d4
1132681-38-9 98.51%
10mg
$1580.0 2022-04-28
eNovation Chemicals LLC
Y1241818-1mg
Rivaroxaban-d4
1132681-38-9 98%
1mg
$1650 2022-10-13
MedChemExpress
HY-50903S-1mg
Rivaroxaban-d
1132681-38-9 98.91%
1mg
¥8800
TRC
R538002-1mg
Rivaroxaban-d4
1132681-38-9
1mg
$ 244.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-219982-1 mg
Rivaroxaban-d4,
1132681-38-9
1mg
¥2,858.00 2023-07-10

Rivaroxaban-d4 Suppliers

Artis.bioche
Audited Supplier Audited Supplier
(CAS:1132681-38-9)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1132681-38-9)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1132681-38-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1132681-38-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

Rivaroxaban-d4 Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1132681-38-9)Rivaroxaban-d4
A852753
Purity:99%
Quantity:1mg
Price($):1103.0